Cas no 1261232-49-8 (3-[(4-Chloro-5-methyl-pyrimidin-2-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: 3-[(4-Chloro-5-methyl-pyrimidin-2-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1261232-49-8
• MF: C₁₆H₂₅ClN₄O₂
• MW: 340.848302602768
• CID: 2162352
• Update Time: 2023-08-05

3-[(4-Chloro-5-methyl-pyrimidin-2-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 3-[(4-Chloro-5-methyl-pyrimidin-2-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 3-(((4-chloro-5-methylpyrimidin-2-yl)amino)methyl)piperidine-1-carboxylate
• SBB075056
• tert-butyl 3-{[(4-chloro-5-methylpyrimidin-2-yl)amino]methyl}piperidinecarboxy late
• 3-[(4-Chloro-5-methylpyrimidin-2-ylamino)methyl]piperidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C16H25ClN4O2/c1-11-8-18-14(20-13(11)17)19-9-12-6-5-7-21(10-12)15(22)23-16(2,3)4/h8,12H,5-7,9-10H2,1-4H3,(H,18,19,20)
• InChI Key： MCGGESOEGRAVIM-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=NC(=N1)NCC1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 402
• Topological Polar Surface Area: 67.4